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Introduction

PF-07265028 is a potent and selective small molecule inhibitor of Hematopoietic Progenitor
Kinase 1 (HPK1), also known as Mitogen-activated protein kinase kinase kinase kinase 1
(MAP4K1).[1][2] HPK1 is a serine/threonine kinase that functions as a negative regulator of T-
cell receptor (TCR) signaling.[1] By inhibiting HPK1, PF-07265028 blocks the downstream
signaling pathways that suppress T-cell activation, thereby enhancing the body's anti-tumor
immune response.[1][2] This makes PF-07265028 a promising candidate for cancer
immunotherapy. These application notes provide detailed protocols for cellular assays to
characterize the activity of PF-07265028.

HPK1 Signaling Pathway

Upon T-cell receptor (TCR) engagement, HPK1 is activated and phosphorylates the adaptor
protein SLP-76 at Serine 376. This phosphorylation event leads to the recruitment of 14-3-3
proteins, which disrupts the formation of the TCR signaling complex and ultimately dampens
the T-cell response. PF-07265028 blocks the kinase activity of HPK1, preventing the
phosphorylation of SLP-76 and thus sustaining T-cell activation.
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Caption: HPK1 signaling pathway and the mechanism of action of PF-07265028.

Data Presentation

The potency of PF-07265028 in a cellular context is determined by its half-maximal inhibitory
concentration (IC50) in a phospho-SLP-76 (pSLP-76) assay.
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Compound Cellular Assay Cell Line IC50 (nM)

PF-07265028 pSLP-76 (Ser376) Jurkat 17

Experimental Protocols
Phospho-SLP-76 (Ser376) Cellular Assay by Flow
Cytometry

This protocol describes a method to quantify the inhibition of HPK1 by PF-07265028 in Jurkat
T-cells by measuring the phosphorylation of its direct substrate, SLP-76, at serine 376.

Materials:
e Cell Line: Jurkat T-cells

e Culture Medium: RPMI-1640 with 10% Fetal Bovine Serum (FBS), 1% Penicillin-
Streptomycin

e Compound: PF-07265028 (stock solution in DMSO)

o Stimulation Reagents: Anti-CD3 antibody (e.g., clone OKT3), Anti-CD28 antibody (e.g., clone
CD28.2)

» Fixation Buffer: 4% Paraformaldehyde (PFA) in PBS

» Permeabilization Buffer: 90% Methanol in PBS

« Staining Buffer: PBS with 2% FBS

e Primary Antibody: Rabbit anti-phospho-SLP-76 (Ser376) antibody
o Secondary Antibody: Alexa Fluor 647-conjugated anti-rabbit IgG

e Instrumentation: Flow cytometer

Experimental Workflow:
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Caption: Experimental workflow for the phospho-SLP-76 cellular assay.

Procedure:

e Cell Culture: Culture Jurkat T-cells in RPMI-1640 supplemented with 10% FBS and 1%
penicillin-streptomycin at 37°C in a 5% CO2 incubator.

o Cell Preparation: Harvest cells in the logarithmic growth phase and wash with PBS.
Resuspend cells in culture medium at a concentration of 1 x 10"6 cells/mL.

e Compound Treatment:

o Prepare serial dilutions of PF-07265028 in culture medium. A typical concentration range
would be from 1 nM to 10 pM. Include a DMSO vehicle control.

o Add the diluted compound or vehicle to the cell suspension and pre-incubate for 1-2 hours
at 37°C.

e Cell Stimulation:

o Add anti-CD3 and anti-CD28 antibodies to the cell suspension to a final concentration of 2
pg/mL and 5 pg/mL, respectively.

o Incubate for 30 minutes at 37°C to induce T-cell receptor signaling and HPK1 activation.

¢ Fixation and Permeabilization:

o Stop the stimulation by adding an equal volume of 4% PFA and incubate for 10 minutes at
room temperature.
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o Centrifuge the cells and discard the supernatant.

o Resuspend the cell pellet in ice-cold 90% methanol and incubate on ice for 30 minutes to
permeabilize the cells.

e Intracellular Staining:

[e]

Wash the cells twice with Staining Buffer.

o Resuspend the cells in Staining Buffer containing the anti-phospho-SLP-76 (Ser376)
antibody at the manufacturer's recommended dilution.

o Incubate for 1 hour at room temperature, protected from light.
o Wash the cells twice with Staining Buffer.

o Resuspend the cells in Staining Buffer containing the fluorescently labeled secondary
antibody.

o Incubate for 30 minutes at room temperature, protected from light.
» Data Acquisition and Analysis:
o Wash the cells twice with Staining Buffer and resuspend in PBS for analysis.

o Acquire data on a flow cytometer, measuring the fluorescence intensity in the appropriate
channel.

o Analyze the median fluorescence intensity (MFI) of the phospho-SLP-76 signal.

o Plot the MFI against the concentration of PF-07265028 and fit the data to a four-parameter
logistic equation to determine the IC50 value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for PF-07265028
Cellular Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613986#pf-07265028-cellular-assay-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/pdf/Validating_the_Mechanism_of_Hpk1_IN_28_through_SLP_76_Phosphorylation_Assay_A_Comparative_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11066036/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11066036/
https://www.benchchem.com/product/b15613986#pf-07265028-cellular-assay-protocols
https://www.benchchem.com/product/b15613986#pf-07265028-cellular-assay-protocols
https://www.benchchem.com/product/b15613986#pf-07265028-cellular-assay-protocols
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15613986?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

